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Compound of Interest
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Compound Name:
Fluorophenyl)methanesulfonamide

CAS No.: 919354-36-2

Cat. No.: B1358356

Get Quote

Executive Summary & Structural Disambiguation

Target Molecule: (2-Fluorophenyl)methanesulfonamide Primary CAS: 98611-90-6 (N-linked
isomer) | Secondary Context: Benzylic Isomer

In drug discovery, the term "(2-Fluorophenyl)methanesulfonamide" presents a critical
structural ambiguity that must be resolved prior to experimentation. It refers to two distinct
constitutional isomers with vastly different chemical reactivities and biological profiles. This
guide addresses both, with a focus on their specific utility in Fragment-Based Drug Discovery
(FBDD).

The Isomeric Distinction
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Isomer A: N-Linked Isomer B: C-Linked (Benzylic
Feature - )
(Sulfonanilide) Sulfonamide)
N-(2- 1-(2-
IUPAC Name Fluorophenyl)methanesulfona Fluorophenyl)methanesulfona
mide mide
Structure

o ] Zonisamide analog; Carbonic
Bioisostere for carboxylic .
Pharmacophore ) o Anhydrase Inhibitor (CAl)
acids; weak acidity.[1][2] i
motif.

Electrophilic aromatic ) )
o o Benzylic deprotonation;,
Key Reactivity substitution (blocked ortho); N- ] ]
) Sulfonamide N-acylation.
alkylation.

Structural Profile & The "Ortho-Fluorine" Effect

The presence of a fluorine atom at the ortho position (C2) exerts profound electronic and
conformational effects on the sulfonamide scaffold.

Conformational Restriction

The ortho-fluorine atom induces a preferred conformation due to dipole-dipole repulsion
between the fluorine lone pairs and the sulfonyl oxygens.

* N-Linked Isomer: The C—-N bond rotation is restricted, often forcing the methylsulfonyl group
out of coplanarity with the phenyl ring. This "twist" increases solubility and selectivity in
protein binding pockets.

o Metabolic Blocking: The C2-F substituent effectively blocks metabolic hydroxylation at this
position, a common clearance pathway for phenyl-sulfonamides, thereby extending in vivo
half-life (

Electronic Modulation (Hammett Equation)
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Fluorine is highly electronegative (

), exerting a strong inductive electron-withdrawing effect (-I).

o Acidity (pKa): In the N-linked isomer, the -I effect stabilizes the nitrogen anion, lowering the
pKa (approx. 9.5-10.5) compared to the non-fluorinated analog. This facilitates
deprotonation under physiological conditions, enhancing water solubility.

 Lipophilicity: The C-F bond adds lipophilicity (
) while simultaneously reducing the basicity of the aromatic ring.

Synthetic Methodology

Two robust, self-validating protocols are provided below. Protocol A yields the N-linked
sulfonanilide (CAS 98611-90-6), while Protocol B yields the benzylic sulfonamide (Zonisamide
analog).

Protocol A: Synthesis of N-(2-
Fluorophenyl)methanesulfonamide

Reaction Type: Nucleophilic Sulfonylation (Schotten-Baumann conditions)

Reagents:

2-Fluoroaniline (1.0 equiv)

Methanesulfonyl chloride (MsCl) (1.1 equiv)

Pyridine (solvent/base) or DCM/Triethylamine

Temp: 0°C to RT

Step-by-Step Workflow:

e Preparation: Dissolve 2-fluoroaniline (10 mmol) in anhydrous Dichloromethane (DCM, 20
mL) under nitrogen atmosphere.

o Base Addition: Add Triethylamine (12 mmol) and cool the solution to 0°C using an ice bath.
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» Sulfonylation: Dropwise add Methanesulfonyl chloride (11 mmol) over 15 minutes. Critical:
Exothermic reaction; maintain temp < 5°C to prevent bis-sulfonylation.

e Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC
(Hexane:EtOAc 7:3).

o Workup: Quench with 1M HCI (to remove unreacted amine/pyridine). Wash organic layer
with brine, dry over

, and concentrate.

 Purification: Recrystallize from Ethanol/Water to yield white needles.

Protocol B: Synthesis of (2-
Fluorophenyl)methanesulfonamide (Benzylic)

Reaction Type: Strecker Sulfite Alkylation / Chlorination / Amination
Reagents:

e 2-Fluorobenzyl chloride[2][3]

¢ Sodium Sulfite (

)

e Phosphorus Pentachloride (

) or

e Agueous Ammonia (

Step-by-Step Workflow:
» Sulfonation: Reflux 2-fluorobenzyl chloride with saturated aqg.

for 6 hours. Cool to precipitate sodium (2-fluorophenyl)methanesulfonate. Filter and dry.
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 Activation: Mix the dry sulfonate salt with

(1.1 equiv) and heat at 100°C for 1 hour (solvent-free). Caution: Generates

byproduct.

o Extraction: Quench reaction mixture on ice. Extract the resulting sulfonyl chloride with DCM.

o Amination: Add the DCM solution dropwise to excess 28% agueous ammonia at 0°C. Stir
vigorously for 2 hours.

« |solation: Evaporate DCM; the product precipitates as a white solid.

Visualizing the Reaction Pathways

The following diagram illustrates the divergent synthetic pathways for the two isomers.

+Na2s03
(Reflux)

2-Fluorobenzyl Chloride Strecker Sulfite Rxn

Sulfonate Salt

N-(2-Fluorophenyl)
amid

e
(CAS 98611-90-6)

Click to download full resolution via product page
Figure 1: Divergent synthetic pathways for N-linked vs. C-linked (benzylic) sulfonamides.

Medicinal Chemistry Applications
Fragment-Based Drug Discovery (FBDD)

The (2-fluorophenyl)methanesulfonamide moiety is a "privileged scaffold" in FBDD libraries.

» Ligand Efficiency (LE): The molecule has a low molecular weight (MW ~189 Da) and high
polarity, making it an ideal "fragment" starter.
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» Binding Mode: The sulfonamide group acts as a classic hydrogen bond anchor.
o Acceptor: The sulfonyl oxygens accept H-bonds from backbone amides (e.g., in kinases).
o Donor: The N-H proton donates to catalytic residues (e.g., Asp/Glu).

Carbonic Anhydrase Inhibition (CAl)

The benzylic isomer (

) is structurally homologous to Zonisamide (Zonegran).

e Mechanism: The terminal unsubstituted sulfonamide (

) coordinates directly to the Zinc ion (
) in the active site of Carbonic Anhydrase enzymes.

» Selectivity: The 2-fluoro substitution alters the shape of the hydrophobic tail, potentially
improving selectivity for CA isoforms (e.g., hCA IX over hCA Il), which is crucial for
developing anticancer agents with fewer side effects.

Quantitative Data Profile

Property Value (Approx) Source/Method

Molecular Weight 189.21 g/mol Calculated

LogP (Octanol/Water) 1.45 (N-linked) Consensus Model

Topological Polar Surface Area ]

(TPSA) 42.5 A2 (N-linked) PubChem [1]

H-Bond Donors 1 Structural Count

H-Bond Acceptors 2 Structural Count

Rotatable Bonds 2 Structural Count
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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